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Compound of Interest

Compound Name:
1-Acetyl-4-(2-

tolyl)thiosemicarbazide

Cat. No.: B1229632 Get Quote

This technical guide provides a comprehensive overview of 1-Acetyl-4-(2-
tolyl)thiosemicarbazide, a compound of interest in medicinal chemistry. Given the limited

direct experimental data on this specific ortho-tolyl isomer, this guide draws upon established

knowledge of closely related thiosemicarbazide derivatives, particularly its para-tolyl

counterpart, to present a predictive but thorough analysis for researchers, scientists, and drug

development professionals.

Chemical and Physical Properties
1-Acetyl-4-(2-tolyl)thiosemicarbazide is a derivative of thiosemicarbazide, characterized by

an acetyl group at the N1 position and a 2-tolyl (ortho-tolyl) group at the N4 position. These

substitutions are expected to influence the compound's physicochemical properties, such as

solubility, lipophilicity, and crystal packing, which in turn can affect its biological activity.

Table 1: Physicochemical Properties of 1-Acetyl-4-(2-tolyl)thiosemicarbazide and Related

Compounds
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Property
1-Acetyl-4-(2-
tolyl)thiosemicarbazide
(Predicted)

1-Acetyl-4-(4-
tolyl)thiosemicarbazide
(Reported)

CAS Number 94267-74-0 152473-68-2

Molecular Formula C₁₀H₁₃N₃OS C₁₀H₁₃N₃OS

Molecular Weight 223.30 g/mol 223.30 g/mol

Appearance
White to off-white crystalline

solid

White to off-white crystalline

solid

Melting Point Not available Not available

Solubility

Sparingly soluble in water,

soluble in organic solvents like

DMSO and DMF

Sparingly soluble in water,

soluble in organic solvents like

DMSO and DMF

Synthesis and Characterization
The synthesis of 1-Acetyl-4-(2-tolyl)thiosemicarbazide follows a well-established synthetic

route for N,N'-disubstituted thiosemicarbazides.

Experimental Protocol: Synthesis
Reaction: The primary method for synthesizing 1-Acetyl-4-(2-tolyl)thiosemicarbazide is the

reaction of acetylhydrazine with 2-tolyl isothiocyanate.

Materials:

Acetylhydrazine

2-Tolyl isothiocyanate

Absolute Ethanol (or other suitable solvent like methanol)

Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1229632?utm_src=pdf-body
https://www.benchchem.com/product/b1229632?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1229632?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dissolve equimolar amounts of acetylhydrazine and 2-tolyl isothiocyanate in absolute

ethanol.

Reflux the reaction mixture for a period of 2-4 hours. The progress of the reaction can be

monitored by thin-layer chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature.

The product will precipitate out of the solution. Collect the solid by filtration.

Wash the crude product with cold ethanol to remove any unreacted starting materials.

Recrystallize the product from a suitable solvent (e.g., ethanol) to obtain pure 1-Acetyl-4-(2-
tolyl)thiosemicarbazide.

Characterization
The structure and purity of the synthesized compound can be confirmed using various

spectroscopic techniques.

Table 2: Predicted Spectroscopic Data for 1-Acetyl-4-(2-tolyl)thiosemicarbazide
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Technique Expected Observations

¹H NMR

Signals corresponding to the acetyl protons

(singlet, ~2.2 ppm), tolyl methyl protons (singlet,

~2.3 ppm), aromatic protons of the tolyl group

(multiplet, ~7.0-7.4 ppm), and NH protons

(broad singlets, variable chemical shifts).

¹³C NMR

Resonances for the acetyl carbonyl carbon

(~170 ppm), thiocarbonyl carbon (~180 ppm),

aromatic carbons, and the methyl carbons of the

acetyl and tolyl groups.

FT-IR (cm⁻¹)

Characteristic absorption bands for N-H

stretching (3100-3400), C=O stretching (~1650),

C=S stretching (1100-1200), and aromatic C-H

stretching.

Mass Spectrometry

A molecular ion peak corresponding to the

molecular weight of the compound (m/z =

223.08).

Potential Biological Activity and Signaling Pathways
While specific biological data for 1-Acetyl-4-(2-tolyl)thiosemicarbazide is not readily

available, the broader class of thiosemicarbazide derivatives has been extensively studied and

shown to possess a wide range of biological activities.[1][2] This suggests that the target

compound could exhibit similar properties.

Antimicrobial Activity
Thiosemicarbazides are well-known for their antibacterial and antifungal properties.[1][3] The

proposed mechanism of action often involves the chelation of essential metal ions in microbial

enzymes or interference with cellular metabolic pathways.

Table 3: Reported Antimicrobial Activity of Thiosemicarbazide Derivatives
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Compound Class Organism Activity (MIC) Reference

Thiosemicarbazide

derivatives

Staphylococcus

aureus
- [2]

Thiosemicarbazide

derivatives
Escherichia coli - [2]

Thiosemicarbazide

derivatives
Bacillus cereus 10 mg/L [3]

Note: MIC (Minimum Inhibitory Concentration) values are highly dependent on the specific

derivative and microbial strain.

Anticancer Activity
Several thiosemicarbazone derivatives, which can be synthesized from thiosemicarbazides,

have demonstrated significant anticancer activity. Their mechanism of action is often attributed

to the inhibition of ribonucleotide reductase, an enzyme crucial for DNA synthesis and repair,

leading to the induction of apoptosis.

Thiosemicarbazide
Derivative

Ribonucleotide Reductase
(RR)

Inhibition dNTP Pool
Depletion

Catalyzes reduction of NDPs DNA Synthesis
& Repair Inhibition Apoptosis

Click to download full resolution via product page

Caption: Proposed mechanism of anticancer activity for thiosemicarbazide derivatives.

Experimental Workflow for Biological Evaluation
To ascertain the biological potential of 1-Acetyl-4-(2-tolyl)thiosemicarbazide, a structured

experimental workflow is proposed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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